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Compound of Interest

Compound Name: Pyraclonil

Cat. No.: B1679897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

formulation of Pyraclonil granules intended for aerial application. The focus is on creating a

stable, effective, and safe granular herbicide for weed control in water-seeded rice.

Pyraclonil is a protoporphyrinogen oxidase (PPO) inhibitor, classified as a Group 14 herbicide.

[1][2] It is effective for the pre-emergence and early post-emergence control of various grass,

sedge, and broadleaf weeds.[1][3] For aerial application, particularly in flooded environments

like rice paddies, a granular formulation is ideal to ensure the active ingredient is delivered to

the target area with minimal drift.[3] The commercially available product in the United States is

a 1.8% granule formulation.

Physicochemical Properties of Pyraclonil
A thorough understanding of Pyraclonil's properties is essential for developing a stable and

effective granular formulation.
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Property Value Source

Molecular Formula C₁₅H₁₅ClN₆

Molar Mass 314.77 g/mol

Water Solubility 50.1 mg/L (at 20°C)

Vapor Pressure 5.33 x 10⁻⁸ mm Hg (at 20°C)

Log Kₒw (Octanol-Water

Partition Coefficient)
2.18

Boiling Point 545.8 ± 50.0 °C (Predicted)

Density 1.34 g/cm³

Physical State White to off-white solid

Stability
Stable to hydrolysis at pH 4, 7,

and 9

Formulation Workflow
The following diagram illustrates the general workflow for the development and production of

Pyraclonil granules.
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Phase 1: Pre-Formulation

Phase 2: Formulation Development

Phase 3: Characterization & QC

Phase 4: Scale-Up & Production
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Pyraclonil Granule Formulation Workflow
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Experimental Protocols
Below are detailed protocols for the formulation and quality control of a hypothetical Pyraclonil
1.8% granular herbicide.

Protocol 1: Preparation of Pyraclonil 1.8% Granules (Lab
Scale)
Objective: To prepare a 1 kg batch of Pyraclonil 1.8% granules using a wet

granulation/extrusion method.

Materials:

Pyraclonil technical grade (≥98% purity)

Kaolin clay (carrier)

Bentonite (binder/disintegrant)

Lignosulfonate (binder)

Sodium sulfate (dispersant)

Deionized water

Equipment:

High-shear mixer/granulator

Screw-type extruder with a 1.0 mm die

Fluid bed dryer

Sieves (e.g., 10, 18, 35, and 60 mesh)

Analytical balance

Component Ratios for a 1 kg Batch:
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Component Percentage (w/w) Weight (g)

Pyraclonil (98% a.i.) 1.84 18.4

Kaolin Clay 78.16 781.6

Bentonite 10.00 100.0

Lignosulfonate 8.00 80.0

Sodium Sulfate 2.00 20.0

Total Solids 100.00 1000.0

Deionized Water q.s. (approx. 20-30%) ~200-300

Procedure:

Pre-blending: Accurately weigh and add the Pyraclonil, kaolin clay, bentonite,

lignosulfonate, and sodium sulfate to the bowl of the high-shear mixer. Mix the dry powders

for 5-10 minutes at a low speed to ensure homogeneity.

Wet Massing: While mixing at a low speed, slowly add deionized water until a damp, crumbly

mass is formed. The consistency should be suitable for extrusion (able to be packed by hand

without excessive crumbling or stickiness).

Extrusion: Transfer the wet mass to the extruder. Extrude the material through the 1.0 mm

die to form spaghetti-like strands.

Spheronization (Optional): For more uniform, spherical granules, the extruded strands can

be broken and rounded in a spheronizer.

Drying: Spread the extruded granules in a single layer on the tray of a fluid bed dryer. Dry

the granules at 60-70°C until the moisture content is below 2%.

Sieving: Sieve the dried granules to obtain the desired particle size fraction, typically

between 18 and 35 mesh for aerial application to minimize drift and ensure proper flowability.
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Protocol 2: Quality Control - Granule Attrition
Resistance
Objective: To determine the physical integrity and resistance to dust formation of the Pyraclonil
granules.

Method: Based on standard methods like CIPAC MT 178.2.

Equipment:

Ro-Tap sieve shaker with a stack of sieves (e.g., 18, 35, and 125 µm)

Glass bottle with a screw cap

Analytical balance

Procedure:

Pre-sifting: Take a representative 50 g sample of the granules and sieve it on a 125 µm sieve

to remove any pre-existing fine particles.

Attrition Test: Accurately weigh the pre-sifted granules and place them in the glass bottle.

Subject the bottle to a rolling or tapping motion for a specified period (e.g., 5 minutes) in the

sieve shaker (without the sieves).

Post-sifting: After the attrition period, carefully transfer the entire contents of the bottle onto

the 125 µm sieve.

Quantification: Weigh the material remaining on the sieve.

Calculation: Attrition Resistance (%) = (Weight of granules retained on the sieve / Initial

weight of granules) x 100 A higher percentage indicates better attrition resistance.

Protocol 3: Quality Control - Active Ingredient (AI) Assay
Objective: To quantify the concentration of Pyraclonil in the formulated granules.

Equipment:
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High-Performance Liquid Chromatography (HPLC) system with a UV detector

C18 reverse-phase column

Analytical balance

Volumetric flasks

Syringe filters (0.45 µm)

Sonicator

Reagents:

Pyraclonil analytical standard

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid

Procedure:

Standard Preparation: Prepare a stock solution of Pyraclonil analytical standard in

acetonitrile. Create a series of calibration standards by diluting the stock solution.

Sample Preparation: a. Grind a representative sample of the granules to a fine powder. b.

Accurately weigh an amount of the powdered granules equivalent to approximately 10 mg of

Pyraclonil into a 100 mL volumetric flask. c. Add approximately 70 mL of acetonitrile and

sonicate for 15 minutes to extract the Pyraclonil. d. Allow the solution to cool to room

temperature and dilute to volume with acetonitrile. e. Filter an aliquot through a 0.45 µm

syringe filter into an HPLC vial.

HPLC Analysis:

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.
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Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection Wavelength: Determined by the UV absorbance maximum of Pyraclonil.

Calculation: Quantify the Pyraclonil concentration in the sample by comparing the peak

area to the calibration curve generated from the analytical standards.

Signaling Pathway and Mode of Action
Pyraclonil inhibits the enzyme protoporphyrinogen oxidase (PPO) in the chlorophyll

biosynthesis pathway of susceptible plants. This inhibition leads to an accumulation of

protoporphyrinogen IX, which then leaks from the plastid and is oxidized to protoporphyrin IX in

the cytoplasm. In the presence of light and oxygen, protoporphyrin IX generates reactive

oxygen species, which cause rapid cell membrane disruption and plant death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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